N-(1H-benzo[d]imidazol-2-yl)-2-(pyrimidin-2-yloxy)acetamide
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Description
N-(1H-benzo[d]imidazol-2-yl)-2-(pyrimidin-2-yloxy)acetamide is a useful research compound. Its molecular formula is C13H11N5O2 and its molecular weight is 269.264. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Chemical Synthesis and Antiulcer Activities : Imidazo[1,2-a]pyridinylalkylbenzoxazole derivatives, structurally related to the compound , have been synthesized and evaluated for their potential as histamine H2-receptor antagonists. These compounds have shown promising pharmacological activities, including gastric antisecretory and antiulcer activities, indicating their potential in treating ulcer-related diseases (Katsura et al., 1992).
Antibacterial Activity : Research into benzimidazole-based pyrimidine derivatives has unveiled their significant antibacterial properties. These studies highlight the synthesis of such compounds and their effective application in combating bacterial infections (Gullapelli et al., 2014).
Imaging Agent Development : Substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines have been developed as selective imaging agents for studying peripheral benzodiazepine receptors using positron emission tomography (PET). These compounds exhibit high affinity and selectivity, offering valuable tools for the diagnosis of neurodegenerative disorders (Fookes et al., 2008).
Antiviral Activity : A novel class of inhibitors against human rhinovirus has been identified, demonstrating the versatility of imidazo[1,2-a]pyridines in antiviral therapy. This research showcases the potential for developing effective treatments against viral infections (Hamdouchi et al., 1999).
Green Chemistry Applications : The synthesis of benzo[4,5]imidazo[1,2-a]pyrimido[4,5-d]pyrimidin-4(1H)-one derivatives in water under catalyst-free conditions highlights an environmentally friendly approach to chemical synthesis. This method offers an efficient and eco-friendly alternative for the development of complex molecules (Liu et al., 2012).
Properties
IUPAC Name |
N-(1H-benzimidazol-2-yl)-2-pyrimidin-2-yloxyacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N5O2/c19-11(8-20-13-14-6-3-7-15-13)18-12-16-9-4-1-2-5-10(9)17-12/h1-7H,8H2,(H2,16,17,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIWSWXMCXKHXSK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)NC(=O)COC3=NC=CC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.